Cas no 2621935-92-8 (tert-butyl N-(2-bromo-6-fluorophenyl)-N-methylcarbamate)

• Product Name: tert-butyl N-(2-bromo-6-fluorophenyl)-N-methylcarbamate
• CAS No: 2621935-92-8
• MF: C₁₂H₁₅BrFNO₂
• MW: 304.155406236649
• CID: 5630170
• PubChem ID: 156125532
• Update Time: 2025-06-08

tert-butyl N-(2-bromo-6-fluorophenyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl N-(2-bromo-6-fluorophenyl)-N-methylcarbamate
• tert-butyl N-(2-bromo-6-fluorophenyl)-N-methylcarbamate

• Inchi： 1S/C12H15BrFNO2/c1-12(2,3)17-11(16)15(4)10-8(13)6-5-7-9(10)14/h5-7H,1-4H3
• InChI Key： ASCBSBOZKHMDIO-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C1=C(F)C=CC=C1Br)C

Experimental Properties

• Density: 1.399±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 312.8±32.0 °C(Predicted)
• pka: -0.91±0.50(Predicted)

Additional information on tert-butyl N-(2-bromo-6-fluorophenyl)-N-methylcarbamate

Professional Introduction to Compound with CAS No. 2621935-92-8 and Product Name: *tert-butyl N-(2-bromo-6-fluorophenyl)-N-methylcarbamate*

The compound with the CAS number 2621935-92-8 and the product name tert-butyl N-(2-bromo-6-fluorophenyl)-N-methylcarbamate represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and molecular studies.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel carbamate derivatives as they exhibit a wide range of biological activities. The structure of tert-butyl N-(2-bromo-6-fluorophenyl)-N-methylcarbamate incorporates both bromo and fluoro substituents on the aromatic ring, which are known to enhance the metabolic stability and binding affinity of molecules. These features make it an attractive candidate for further investigation in medicinal chemistry.

The tert-butyl group in the compound's name is particularly noteworthy as it provides steric hindrance, which can influence the compound's interactions with biological targets. This steric effect is crucial in designing molecules that can selectively bind to specific enzymes or receptors, thereby minimizing off-target effects. The combination of these structural elements contributes to the compound's potential as a lead molecule in drug discovery.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to modulate pharmacokinetic properties. The presence of a fluoro group in tert-butyl N-(2-bromo-6-fluorophenyl)-N-methylcarbamate enhances its lipophilicity and metabolic stability, making it a promising candidate for oral administration. These properties are essential for developing drugs that can achieve optimal bioavailability and efficacy.

The bromo substituent on the aromatic ring also plays a critical role in the compound's biological activity. Bromine is known to increase the electrophilicity of a molecule, which can enhance its reactivity with biological targets. This feature has been exploited in various drug development strategies, where brominated compounds exhibit potent inhibitory effects on target enzymes and receptors.

In the context of current research, tert-butyl N-(2-bromo-6-fluorophenyl)-N-methylcarbamate has been investigated for its potential applications in treating various therapeutic areas. For instance, studies have suggested that this compound may have inhibitory effects on enzymes involved in inflammatory pathways. By targeting these pathways, the compound could offer a novel approach to managing chronic inflammatory conditions.

Additionally, the structural features of this compound make it a valuable tool for studying molecular interactions at the atomic level. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to understand how tert-butyl N-(2-bromo-6-fluorophenyl)-N-methylcarbamate interacts with biological targets. These studies provide insights into the compound's mechanism of action and help in designing more effective derivatives.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of bromo and fluoro substituents into the aromatic ring is particularly challenging due to their reactivity and sensitivity to environmental conditions. However, advances in synthetic methodologies have made it possible to produce high-purity samples of this compound for further research.

In conclusion, tert-butyl N-(2-bromo-6-fluorophenyl)-N-methylcarbamate, with its unique structural features and promising biological activities, represents a significant contribution to the field of chemical biology and pharmaceutical research. Its potential applications in drug development and molecular studies make it a subject of intense interest among researchers worldwide.